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Compound of Interest

Compound Name: C18 Globotriaosylceramide-d3

Cat. No.: B15598264

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of the molecular structure,
physicochemical properties, and relevant biological pathways of C18 Globotriaosylceramide-
d3. It is intended to serve as a detailed resource for professionals engaged in research and
development, particularly in areas related to lysosomal storage disorders like Fabry disease
and studies involving Shiga toxin pathways.

Molecular Structure and Composition

C18 Globotriaosylceramide-d3 (Gb3-d3) is the deuterated form of C18
Globotriaosylceramide, an endogenous glycosphingolipid found in mammalian cell
membranes.[1][2] The "-d3" designation indicates the presence of three deuterium atoms,
which makes it an ideal internal standard for the accurate quantification of its non-deuterated
counterpart in biological samples using mass spectrometry.[3][4]

The molecule is an amphipathic structure composed of three distinct chemical moieties:

e A Sphingoid Base: The core is a d18:1 sphingosine, an 18-carbon aliphatic amino alcohol
with one trans double bond.[1][3]

o A Fatty Acid: An 18-carbon saturated fatty acid, octadecanoic acid (stearic acid), is attached
to the sphingosine base via an amide linkage, forming the ceramide portion of the molecule.

[1]
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e ATrisaccharide Head Group: A trisaccharide chain, also known as globotriose, is linked to
the C1 primary hydroxyl group of the ceramide. This chain consists of three sugar units with
the specific sequence: O-a-D-galactopyranosyl-(1 — 4)-O--D-galactopyranosyl-(1 — 4)-3-D-
glucopyranose.[1][5]

The deuterium labeling is specifically located on the terminal (omega) carbon of the N-
octadecanoyl (C18 fatty acid) chain.[3][6]

Formal Chemical Name: N-[(1S,2R,3E)-1-[[(O-a-D-galactopyranosyl-(1 - 4)-O--D-
galactopyranosyl-(1 - 4)-3-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-
octadecanamide-d3.[7][8]

Physicochemical Data

The key quantitative data for C18 Globotriaosylceramide-d3 and its non-deuterated analog
are summarized below for direct comparison.

C18
. C18
Globotriaosylcera .
Property . Globotriaosylcera Reference(s)
mide-d3

mide (d18:1/18:0)
(d18:1/18:0-d3)

Molecular Formula Cs4H9sD3NOas Cs4H101NOa1s [11317]
Formula Weight 1055.4 g/mol 1052.4 g/mol [11[3]
Exact Mass 1054.7 g/mol 1051.7 g/mol [7109]
Mass Spec Data M+Cl: 1089.6 Not Applicable [7]
CAS Number Not specified 69283-33-6 [1][5]

298%; 299%

Purity deuterated forms (d1-  =98% [1][6]17]
d3)
Physical Formulation A solid A solid [11[3]

Chloroform:Methanol
- Chloroform:Methanol
olubility 1), ,
Solubilit (2:1), DMSO (2:1), DMSO [11[2][3]
o Methanol (warmed)
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Biological Significance and Biosynthesis

Globotriaosylceramide (Gb3) is a biologically significant molecule. It is primarily known for its
accumulation in the lysosomes of individuals with Fabry disease, a genetic disorder caused by
a deficiency of the enzyme a-galactosidase A.[10] Furthermore, Gb3 serves as a cellular
receptor for Shiga toxin and related toxins produced by enterohemorrhagic Escherichia coli
(EHEC), mediating their pathogenic effects.[2][10]

The synthesis of Gb3 occurs in the Golgi apparatus through a sequential enzymatic process.
[11] It begins with the formation of a ceramide in the endoplasmic reticulum, which is then
transported to the Golgi.[11] There, a series of glycosyltransferases add sugar moieties to
produce the final Gb3 molecule.[11]
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Caption: The enzymatic pathway for the biosynthesis of Globotriaosylceramide (Gb3) from
Ceramide.
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Experimental Protocols

C18 Globotriaosylceramide-d3 is primarily used as an internal standard for quantitative
analysis of endogenous Gb3 isoforms by liquid chromatography-tandem mass spectrometry
(LC-MS/MS).

General Workflow for Gb3 Quantification in Biological
Fluids

The use of a stable isotope-labeled internal standard like Gb3-d3 is critical for correcting for
matrix effects and variations in sample preparation and instrument response, ensuring high
accuracy and precision.

Biological Sample
(e.g., Urine, Plasma)

Sample Preparation:
Spike with Gb3-d3 Internal Standard

Step 2

UHPLC-MS/MS Analysis

Step 3

Quantification:
Ratio of Endogenous Gb3
to Gb3-d3 Signal

Reportable Gb3
Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. C18 Globotriaosylceramide (d18:1/18:0) | CAS 69283-33-6 | Cayman Chemical |
Biomol.com [biomol.com]

. caymanchem.com [caymanchem.com]

. C18 Globotriaosylceramide-d3 (d18:1/18:0-d3) - Labchem Catalog [labchem.com.my]
. larodan.com [larodan.com]

. caymanchem.com [caymanchem.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

°
(] [e0] ~ (o)) (62} H w

. avantiresearch.com [avantiresearch.com]
e 10. Globotriaosylceramide - Wikipedia [en.wikipedia.org]
o 11. Frontiers | Role of Globotriaosylceramide in Physiology and Pathology [frontiersin.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Structure
of C18 Globotriaosylceramide-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598264#what-is-the-molecular-structure-of-c18-
globotriaosylceramide-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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